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Compound of Interest

Compound Name:
5-Bromo-2-

Methoxyphenylacetonitrile

Cat. No.: B1273152 Get Quote

An In-depth Technical Guide to 5-Bromo-2-Methoxyphenylacetonitrile

This guide provides a comprehensive overview of 5-Bromo-2-Methoxyphenylacetonitrile,

tailored for researchers, scientists, and professionals in drug development. It covers the

compound's synonyms, physicochemical properties, relevant synthetic protocols, and safety

information.

Compound Identification
Synonyms:

2-(5-Bromo-2-methoxyphenyl)acetonitrile[1][2]

5-Brom-2-methoxy-benzylcyanid[1]

5-bromo-1-cyanomethyl-2-methoxybenzene[1]

5-Bromo-2-methoxybenzyl cyanide[1]

Physicochemical Properties
The following table summarizes the key chemical and physical properties of 5-Bromo-2-
Methoxyphenylacetonitrile.
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Property Value Source

Molecular Formula C9H8BrNO [1][3]

Molecular Weight 226.07 g/mol [1][3]

Melting Point 61-63 °C [4][5]

Boiling Point 182-183 °C [5]

Appearance Solid [6]

Compound Identifiers
This table provides various identifiers for 5-Bromo-2-Methoxyphenylacetonitrile.

Identifier Value Source

CAS Number 7062-40-0 [1][4][5]

MDL Number MFCD00016392 [4][5]

InChIKey
VHFHMEZAFVNROO-

UHFFFAOYAY
[4]

SMILES COC1=CC=C(Br)C=C1CC#N [4]

Synthesis and Experimental Protocols
5-Bromo-2-methoxyphenylacetonitrile serves as a valuable intermediate in organic

synthesis.[2] While specific, detailed synthetic protocols for this exact compound are not readily

available in the provided search results, the following sections describe the synthesis of closely

related phenylacetonitrile compounds, which can serve as a methodological reference.

General Synthesis of p-Methoxyphenylacetonitrile
This protocol outlines a common method for preparing a methoxyphenylacetonitrile from an

anisyl alcohol, which is applicable to similar structures.

Experimental Protocol:
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Formation of Anisyl Chloride:

In a 1-liter flask equipped with a paddle-blade stirrer, combine 138 g (1 mole) of anisyl

alcohol and 248 ml of concentrated hydrochloric acid.

Stir the mixture vigorously for 15 minutes.

Transfer the contents to a separatory funnel, separate the lower layer (anisyl chloride),

and dry it over 20 g of granular calcium chloride for approximately 30 minutes.

Filter to remove the drying agent. The crude anisyl chloride should be used on the same

day due to its instability.

Cyanation Reaction:

In a 2-liter three-necked round-bottomed flask fitted with a sealed stirrer and a reflux

condenser, place the dried anisyl chloride, 73.6 g (1.5 moles) of finely powdered sodium

cyanide, 10 g of sodium iodide, and 500 ml of dry acetone.

Heat the mixture under reflux with vigorous stirring for 16–20 hours.

After cooling, filter the mixture with suction and wash the solid residue with 200 ml of

acetone.

Combine the filtrates and remove the acetone by distillation.

Work-up and Purification:

Dissolve the residual oil in 300 ml of benzene and wash with three 100-ml portions of hot

water.

Dry the benzene solution over anhydrous sodium sulfate for about 15 minutes.

Remove the solvent by distillation under reduced pressure.

Purify the resulting p-methoxyphenylacetonitrile by distillation under reduced pressure.
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Caption: General synthesis workflow for p-methoxyphenylacetonitrile.

Synthesis of 2-Bromo-5-methoxybenzonitrile
This protocol details the synthesis of a related brominated benzonitrile, which involves

diazotization followed by cyanation.

Experimental Protocol:

Starting Material: Begin with 2-bromo-5-methoxybenzoic acid (400 g) in a three-necked flask

equipped with a thermometer, ammonia inlet, and a distillation column.

Heating and Ammonolysis: Heat the flask to 180°C until the acid is mostly dissolved.

Introduce ammonia gas, maintaining the reaction temperature between 200-230°C for 6

hours.

Temperature Increase: Slowly increase the temperature, holding it at 230-250°C for 4 hours,

and then further to 250-260°C for 2 hours.

Product Collection and Purification: Continuously distill the crude nitrile from the reaction

mixture. Wash the collected product with water and perform vacuum distillation to obtain

pure 2-Bromo-5-methoxybenzonitrile.[7]
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Caption: Synthesis workflow for 2-Bromo-5-methoxybenzonitrile.

Safety and Handling
Safety data for the closely related compound, 5-Bromo-2-methoxybenzonitrile, indicates that it

is toxic if swallowed, in contact with skin, or if inhaled.[8] It also causes skin and serious eye

irritation.[8]

Precautionary Measures:

Handling: Use in a well-ventilated area or under a fume hood. Avoid breathing dust.[8] Avoid

contact with skin, eyes, and clothing.[8]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

Storage: Store in a cool, shaded, and well-ventilated place. Keep the container tightly closed

and store locked up.[8]

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[8]

If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.[8]
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If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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